Cas no 941872-63-5 (3-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 3-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 941872-63-5
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 5498935
• Update Time: 2025-06-08

3-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]benzamide
• 3-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C20H22N2O3/c1-14-12-16(9-10-18(14)22-11-4-3-8-19(22)23)21-20(24)15-6-5-7-17(13-15)25-2/h5-7,9-10,12-13H,3-4,8,11H2,1-2H3,(H,21,24)
• InChI Key： AABOMXVLWDSEKV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCC2=O)C(C)=C1)(=O)C1=CC=CC(OC)=C1

Additional information on 3-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide

Introduction to 3-Methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 941872-63-5)

3-Methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide, a compound with the chemical identifier CAS No. 941872-63-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural composition of this benzamide derivative, characterized by its unique substitution pattern, positions it as a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 3-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide incorporates several key functional groups that contribute to its biological activity. The presence of a methoxy group at the third position of the phenyl ring and a methyl group at the third position of the piperidine ring enhances its interaction with biological targets. Specifically, the amide linkage and the oxopiperidine moiety are critical for its pharmacological properties, enabling binding to specific receptors and enzymes involved in various physiological pathways.

Recent research in the field of drug discovery has highlighted the importance of benzamide derivatives in developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The particular configuration of 3-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide suggests that it may interact with targets such as serine proteases and ion channels, which are implicated in various diseases.

In vitro studies have begun to unravel the mechanism of action for this compound. Initial experiments indicate that it may inhibit the activity of certain enzymes by competing with natural substrates, thereby modulating signaling pathways. For instance, its ability to bind to and inhibit serine proteases could have implications in conditions where excessive proteolytic activity is detrimental. Additionally, the oxopiperidine ring may contribute to its stability and bioavailability, making it a suitable candidate for further development.

The synthesis of 3-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy and methyl groups at specific positions on the phenyl ring and piperidine ring respectively demands expertise in palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. Advanced synthetic techniques ensure high yield and purity, which are essential for subsequent pharmacological evaluation.

The pharmacokinetic profile of this compound is another area of interest. Preliminary data suggest that it exhibits good solubility in water and lipids, which is advantageous for formulation development. Furthermore, its metabolic stability appears promising, indicating a potential for prolonged half-life once administered orally. These characteristics make it an attractive candidate for further preclinical studies.

Preclinical studies are underway to evaluate the safety and efficacy of 3-methoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide. Animal models are being used to assess its pharmacological effects across various disease models. Initial results are promising, showing potential benefits in conditions such as inflammation and pain management. These findings support the hypothesis that this compound can modulate key biological pathways involved in these diseases.

The potential therapeutic applications of this benzamide derivative are vast. Researchers are exploring its utility in treating inflammatory disorders, where its anti-inflammatory properties could provide relief without the side effects associated with traditional NSAIDs. Additionally, its analgesic effects make it a candidate for managing chronic pain conditions. The compound's ability to interact with central nervous system receptors also opens avenues for treating neurological disorders.

The development of new drug candidates is a meticulous process that involves extensive testing at multiple stages. From initial synthesis to preclinical evaluations, each step must be carefully conducted to ensure safety and efficacy. The journey from laboratory discovery to clinical application is long but holds immense potential for improving patient outcomes.

The collaboration between synthetic chemists and biologists is crucial in advancing drug discovery efforts. By combining expertise in molecular design with an understanding of biological systems, researchers can develop compounds that address unmet medical needs effectively. The work on 3-methoxy-N-3-methyl-4-(2-oxopiperidin-1-y l)phenylbenzamide exemplifies this interdisciplinary approach.

In conclusion, 3-Methoxy-N-3-methyl-4-(2 oxopiperidin -1 - yl )phenylbenzamide (CAS No . 941872 -63 -5 ) stands as a testament to the progress being made in pharmaceutical chemistry . Its unique structural features and promising pharmacological properties position it as a valuable asset in the quest for novel therapeutic agents . As research continues , further insights into its mechanism of action and therapeutic potential will undoubtedly emerge , paving the way for new treatment strategies across various medical conditions .